Cas no 135582-93-3 (benzyl N-[(2S)-2,3-dihydroxypropyl]carbamate)

• Product Name: benzyl N-[(2S)-2,3-dihydroxypropyl]carbamate
• CAS No: 135582-93-3
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• MDL: MFCD30569487
• CID: 1243855
• PubChem ID: 11310670
• Update Time: 2025-06-08

benzyl N-[(2S)-2,3-dihydroxypropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(2S)-2,3-dihydroxypropyl]-, phenylmethyl ester
• benzyl N-[(2S)-2,3-dihydroxypropyl]carbamate
• Benzyln-[(2s)-2,3-dihydroxypropyl]carbamate
• CS-0309484
• P18186
• (S)-Benzyl (2,3-dihydroxypropyl)carbamate
• (S)-2,3-Dihydroxy-1-propylcarbamate benzyl ester
• Phenylmethyl N-[(2S)-2,3-dihydroxypropyl]carbamate
• DTXSID001227689
• (S)-Benzyl(2,3-dihydroxypropyl)carbamate
• EN300-7329410
• 135582-93-3
• PS-15839
• SCHEMBL1568538
• MFCD30569487
• DAMJAHUBTRVKPI-JTQLQIEISA-N

• MDL： MFCD30569487
• Inchi： 1S/C11H15NO4/c13-7-10(14)6-12-11(15)16-8-9-4-2-1-3-5-9/h1-5,10,13-14H,6-8H2,(H,12,15)/t10-/m0/s1
• InChI Key： DAMJAHUBTRVKPI-JTQLQIEISA-N
• SMILES： O[C@H](CO)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.8Ų

Additional information on benzyl N-[(2S)-2,3-dihydroxypropyl]carbamate

Comprehensive Overview of Benzyl N-[(2S)-2,3-Dihydroxypropyl]carbamate (CAS No. 135582-93-3)

Benzyl N-[(2S)-2,3-dihydroxypropyl]carbamate (CAS No. 135582-93-3) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of carbamate derivatives, which are widely studied for their versatile chemical properties and potential therapeutic benefits. The (2S)-2,3-dihydroxypropyl moiety in its structure contributes to its unique reactivity and solubility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for carbamate derivatives has surged due to their role in drug discovery and development. Researchers are particularly interested in compounds like benzyl N-[(2S)-2,3-dihydroxypropyl]carbamate for their potential as building blocks in the synthesis of bioactive molecules. The compound's chiral center (indicated by the (2S) configuration) is a critical feature, as enantioselectivity is a growing focus in modern pharmacology. This aligns with the broader trend toward personalized medicine and targeted therapies.

The synthesis of benzyl N-[(2S)-2,3-dihydroxypropyl]carbamate typically involves the reaction of benzyl chloroformate with (2S)-2,3-dihydroxypropylamine, followed by purification steps to achieve high enantiomeric purity. Its carbamate functional group (–NH–COO–) is known for its stability under physiological conditions, which is why it is often explored in prodrug design. This property has sparked interest in forums and academic discussions, with many researchers asking, "How can carbamate derivatives improve drug delivery systems?"

From an industrial perspective, CAS No. 135582-93-3 is gaining attention as a reagent in the production of specialty chemicals. Its compatibility with green chemistry principles—such as reduced solvent usage and catalytic efficiency—makes it a candidate for sustainable manufacturing processes. This resonates with the global push toward environmentally friendly practices, a topic frequently searched in scientific and regulatory circles.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing benzyl N-[(2S)-2,3-dihydroxypropyl]carbamate. These methods ensure the compound meets the stringent purity standards required for research and industrial applications. Questions such as "What are the best analytical methods for carbamate analysis?" are common among quality control professionals, highlighting the need for reliable protocols.

In summary, benzyl N-[(2S)-2,3-dihydroxypropyl]carbamate (CAS No. 135582-93-3) is a compound of growing importance in both academic and industrial settings. Its structural features, synthetic utility, and alignment with contemporary research trends make it a subject of ongoing exploration. As the scientific community continues to investigate its potential, this compound is likely to remain a focal point in discussions about chiral intermediates and sustainable chemistry.